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Compound of Interest

Compound Name: ATV-FX1 sodium salt
CAS No.: 1315629-79-8
Cat. No.: B565548

Get Quote

Part 1: Introduction & Chemical Context[1][2]

Compound Identity:

Common Name: ATV-FX1 Sodium Salt

USP Name: Atorvastatin Epoxy Pyrrolooxazin 7-Hydroxy Analog[1][2][3]

Chemical Name: Sodium (3R)-4-(1b-(4-fluorophenyl)-7-hydroxy-7-isopropyl-1a-phenyl-7a-
(phenylcarbamoyl)hexahydro-1aH-oxireno[2',3":3,4]pyrrolo[2,1-b][1,3]oxazin-3-yl)-3-
hydroxybutanoate[1][4]

CAS Number: 1315629-79-8 (Sodium Salt); 873950-18-6 (Free Acid)

Molecular Formula: C33H34FN2NaO7 (MW: 612.62 g/mol )

Significance in Quality Control: ATV-FX1 is a specific oxidative and photo-degradation impurity
of Atorvastatin. Unlike the common hydrolytic impurities (e.g., Impurity H, Impurity 1), ATV-FX1
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forms via a radical-mediated oxidation mechanism involving the pyrrole ring. Its presence is a
critical Critical Quality Attribute (CQA) for stability testing, particularly for:

+ Photostability Studies: It is a major degradant under ICH Q1B conditions (light exposure).

« Oxidative Stress: It forms in the presence of peroxides (e.g., in excipients like Povidone or
Crospovidone).

* Regulatory Compliance: It is a specified impurity in advanced ANDA/NDA filings requiring
strict limits (typically NMT 0.15%).

Part 2: Degradation Mechanism & Pathway[7]

The formation of ATV-FXL1 involves the oxidation of the central pyrrole ring, leading to an
unstable endoperoxide intermediate that rearranges into the epoxy-pyrrolooxazin structure.
This pathway is distinct from the lactonization pathway.
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Figure 1: Mechanistic pathway for the formation of ATV-FX1 via oxidative rearrangement,
distinct from the acid-catalyzed lactonization pathway.

Part 3: Analytical Protocol (HPLC-UV/MS)

This protocol is designed to resolve ATV-FX1 from the parent APl and other closely eluting
oxidative impurities (e.g., ATV-FXA).

Reagents & Standards

o Reference Standard: ATV-FX1 Sodium Salt (>95% purity, characterized by NMR/Mass).
e Solvents: Acetonitrile (HPLC Grade), Ammonium Acetate (AR Grade), Milli-Q Water.

» Diluent: Acetonitrile : Water (50:50 v/v). Note: Avoid acidic diluents to prevent artifactual
lactonization.

Chromatographic Conditions (RP-HPLC)
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Parameter Condition Rationale

Polar-embedded or hybrid

Zorbax Bonus-RP or YMC silica phases provide better
Column Triart C18 (250 x 4.6 mm, 5 selectivity for polar oxidative
pm) metabolites than standard
C18.

Buffering at pH 4.5 suppresses
) 0.05M Ammonium Acetate (pH  silanol activity while
Mobile Phase A . . i L .
4.5 with Acetic Acid) maintaining atorvastatin

stability.

o THF acts as a selectivity
) Acetonitrile : Tetrahydrofuran -
Mobile Phase B (95:5) modifier to resolve the epoxy
' regioisomers.

Standard flow for 4.6mm ID

Flow Rate 1.0- 1.2 mL/min
columns.
Improved mass transfer and
Column Temp 35°C
peak shape.
) Max absorption for the
Detection UV @ 245 nm
fluorophenyl chromophore.
Higher volume needed for
Injection Vol 20 pL trace impurity detection (LOQ

levels).

Gradient Program
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Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 65 35 Initial Hold

20.0 50 50 Linear Gradient

350 30 20 FEIutio.n. of late
impurities

40.0 30 70 Wash

41.0 65 35 Re-equilibration

50.0 65 35 End

Mass Spectrometry Settings (For Identification)

If using LC-MS for confirmation (e.g., during method validation):
« lonization: ESI Positive Mode (+ve).
e Target lon:m/z 613.2 [M+Na]+ or m/z 591.2 [M+H]+ (Free acid form).

» Key Fragment:m/z 440 (Loss of side chain) and m/z 292 (Fluorophenyl moiety).

Part 4: Validation & System Suitability

To ensure "Trustworthiness" as per the core directive, the method must meet these self-
validating criteria before routine use.

System Suitability Criteria (SST)

o Resolution (Rs): NLT 1.5 between Atorvastatin peak and ATV-FX1 peak. Note: ATV-FX1
typically elutes after Atorvastatin but before the Lactone (Impurity D).

e Tailing Factor: NMT 1.5 for the ATV-FX1 standard peak.

o Precision: %RSD of 6 replicate injections of ATV-FX1 standard (at 0.1% level) must be <
5.0%.
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Linearity & Range

e Range: 0.05% to 0.5% of target API concentration (typically 0.5 mg/mL).
e R2Value: > 0.995.[5]

o Relative Response Factor (RRF): ATV-FX1 has a different chromophore absorption than
Atorvastatin due to the loss of aromaticity in the pyrrole ring.

o Estimated RRF: ~0.9 - 1.1 (Must be experimentally determined using the specific
reference standard).

Sensitivity

o Limit of Detection (LOD): ~0.01% (S/N > 3).

e Limit of Quantitation (LOQ): ~0.03% (S/N > 10).

Part 5: Troubleshooting & Stability Insights
Issue: Peak Broadening or Splitting

o Cause: ATV-FX1 contains multiple chiral centers and can exist as diastereomers.

e Solution: Ensure the column temperature is strictly controlled (35°C). If splitting persists,
switch to a C18 column with higher carbon load (e.g., Zorbax Eclipse Plus C18) to merge
stereoisomers or improve separation.

Issue: Artifact Formation

o Cause: Atorvastatin is acid-labile. Using a diluent with pH < 3 can induce atrtificial
lactonization (Impurity D), complicating the chromatogram.

e Solution: Always use neutral or slightly buffered diluents (pH 6.0 phosphate buffer: ACN) if
samples are to sit in the autosampler for >12 hours.

Issue: Co-elution with Impurity D (Lactone)

o Cause: Both are late-eluting hydrophobic impurities.
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Solution: Adjust the % THF in Mobile Phase B. Increasing THF typically reduces the retention
of the planar Lactone more than the bulky ATV-FX1, altering selectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Note: Analysis of ATV-FX1 Sodium Salt in
Atorvastatin Formulations]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565548/docs#application-note-analysis-of-atv-fx1-
sodium-salt-in-atorvastatin-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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